molecular formula C17H16N4O3 B2438428 1-methyl-6-oxo-N-(2-(quinolin-8-yloxy)ethyl)-1,6-dihydropyridazine-3-carboxamide CAS No. 1207055-59-1

1-methyl-6-oxo-N-(2-(quinolin-8-yloxy)ethyl)-1,6-dihydropyridazine-3-carboxamide

Cat. No. B2438428
CAS RN: 1207055-59-1
M. Wt: 324.34
InChI Key: SBAQYSPYCPDALJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-methyl-6-oxo-N-(2-(quinolin-8-yloxy)ethyl)-1,6-dihydropyridazine-3-carboxamide is a chemical compound that has shown promise in scientific research. It is a pyridazine-based molecule that has been synthesized and studied extensively for its potential applications in medicine and biology. In

Scientific Research Applications

Synthesis and Antimicrobial Activity

  • A study by Ahmed et al. (2006) detailed the synthesis and evaluation of antimicrobial activity for a series of compounds involving quinoline derivatives, highlighting the potential of such compounds in developing new antibacterial and antifungal agents (Ahmed et al., 2006).

Anticancer Activity and EGFR-TK Inhibition

  • Research by Ahmed et al. (2020) focused on the synthesis of new quinoxaline derivatives, examining their anti-proliferative effects and EGFR-TK inhibitory activity, suggesting the therapeutic potential of such compounds in cancer treatment (Ahmed et al., 2020).

Synthesis of Bioactive Derivatives

  • The work by Saeed et al. (2014) explored the synthesis and characterization of new derivatives containing the quinoline moiety, aiming at potential biological applications. This study provides insights into the chemical manipulation and bioactivity assessment of quinoline-based compounds (Saeed et al., 2014).

Novel Synthetic Routes and Characterization

  • Research by Moustafa (2000) presented innovative synthetic routes for quinoxalinecarboazides, contributing to the broader understanding of synthesizing and characterizing complex heterocyclic compounds. This work underlines the versatility and potential of quinoxaline derivatives in various scientific applications (Moustafa, 2000).

properties

IUPAC Name

1-methyl-6-oxo-N-(2-quinolin-8-yloxyethyl)pyridazine-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16N4O3/c1-21-15(22)8-7-13(20-21)17(23)19-10-11-24-14-6-2-4-12-5-3-9-18-16(12)14/h2-9H,10-11H2,1H3,(H,19,23)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SBAQYSPYCPDALJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=O)C=CC(=N1)C(=O)NCCOC2=CC=CC3=C2N=CC=C3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16N4O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

324.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.